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Compound of Interest

Compound Name: Didodecyl disulfide

Cat. No.: B1215152 Get Quote

An In-depth Technical Guide to the Molecular Structure and Formula of Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and physicochemical properties of didodecyl disulfide. It includes a summary of quantitative

data, detailed experimental protocols for its synthesis and characterization, and visualizations

of its structural relationships and experimental workflows.

Molecular Structure and Formula
Didodecyl disulfide, also known as dilauryl disulfide, is an organic sulfur compound. Its

molecular structure consists of two dodecyl (C₁₂H₂₅) alkyl chains linked by a disulfide bridge (-

S-S-).[1]

Molecular Formula: C₂₄H₅₀S₂[1][2][3][4]

IUPAC Name: 1-(dodecyldisulfanyl)dodecane[1][4]

Synonyms: Dilauryl disulfide, Dodecyl disulfide[3][4]

CAS Number: 2757-37-1[1][3][4]

Molecular Weight: 402.78 g/mol [1][3]
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SMILES: CCCCCCCCCCCCSSCCCCCCCCCCCC[1]

InChI Key: GAYUSSOCODCSNF-UHFFFAOYSA-N[1]

The disulfide bond is a key feature, influencing the molecule's chemical reactivity and physical

properties. The long alkyl chains contribute to its nonpolar nature.[1]

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for didodecyl disulfide:

Property Value References

Molecular Weight 402.78 g/mol [1][3]

Melting Point 32.0 to 36.0 °C [1][5]

Boiling Point 212-216 °C (at 5 Torr) [1][6]

480.8 ± 14.0 °C (at 760 Torr,

estimated)
[1]

Density 0.889 g/cm³ (predicted) [3][6]

Flash Point 216.1 °C [3]

Refractive Index 1.482 [3]

S-S Bond Length ~2.05 Å [1]

C-S-S Bond Angle ~103° [1]

Mass Spec (M⁺) m/z 402 [1]

Experimental Protocols
Synthesis of Didodecyl Disulfide
A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the

oxidation of the corresponding thiol (in this case, 1-dodecanethiol).[7]

Objective: To synthesize didodecyl disulfide from 1-dodecanethiol.
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Materials:

1-dodecanethiol

Oxidizing agent (e.g., iodine, hydrogen peroxide, or air with a catalyst)

Solvent (e.g., ethanol, dichloromethane)

Stirring apparatus

Reaction flask

Separatory funnel

Rotary evaporator

Purification setup (e.g., column chromatography)

Procedure:

Dissolve 1-dodecanethiol in a suitable solvent in a reaction flask.

Slowly add the oxidizing agent to the solution while stirring at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, quench any remaining oxidizing agent.

Extract the product into an organic solvent and wash with water to remove any water-soluble

byproducts.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography to obtain pure didodecyl disulfide.

Characterization Methods
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The structure and purity of the synthesized didodecyl disulfide can be confirmed using

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic signals for the protons on the alkyl chains. The

protons closest to the sulfur atoms would appear at a different chemical shift compared to

the other methylene protons.

¹³C NMR: Would show distinct signals for the different carbon atoms in the dodecyl chains.

Infrared (IR) Spectroscopy: The IR spectrum would be dominated by C-H stretching and

bending vibrations from the alkyl chains. The S-S bond itself is a weak absorber in the IR.

Mass Spectrometry (MS): Electron impact mass spectrometry would show a molecular ion

peak (M⁺) at an m/z of approximately 402.[1] The fragmentation pattern would likely involve

cleavage of the S-S bond.[1]

Visualizations
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Figure 1: Structural and Property Relationships of Didodecyl Disulfide
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Caption: Figure 1: Structural and Property Relationships of Didodecyl Disulfide.
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Figure 2: General Workflow for Synthesis and Characterization
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Caption: Figure 2: General Workflow for Synthesis and Characterization.

Applications
Didodecyl disulfide has several industrial and potential research applications:
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Chemical Intermediate: It serves as a precursor in the synthesis of other sulfur-containing

compounds.[1]

Polymer Additive: It can be used to modify the properties of polymers, such as enhancing

thermal stability and elasticity.[1]

Lubricant Additive: Its properties make it suitable as an additive in lubricants and

metalworking fluids.[3]

Potential Antimicrobial Agent: Some studies suggest it may have biological activity, leading to

potential applications in pharmaceuticals or as a preservative.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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